Cas no 921541-67-5 (2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
• CAS No: 921541-67-5
• MF: C₂₀H₂₁ClN₂O₄
• MW: 388.844744443893
• CID: 5827598
• PubChem ID: 40887221
• Update Time: 2025-10-29

2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(4-chlorophenoxy)-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
• 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)acetamide
• F2262-0013
• 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
• 921541-67-5
• 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide
• AKOS024633093

• Inchi： 1S/C20H21ClN2O4/c1-20(2)12-27-17-9-6-14(10-16(17)23(3)19(20)25)22-18(24)11-26-15-7-4-13(21)5-8-15/h4-10H,11-12H2,1-3H3,(H,22,24)
• InChI Key： SNYKIWZIMMIWGZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 388.1189848g/mol
• Monoisotopic Mass: 388.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 653.0±55.0 °C(Predicted)
• pka: 12.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide

Introduction to 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 921541-67-5, identified as 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring both aromatic and nitrogen-containing rings, makes it a subject of intense study for researchers exploring novel pharmacophores.

The benzoxazepine core in this compound is particularly noteworthy. Benzoxazepines are a class of fused heterocycles that exhibit a wide range of biological effects. Specifically, the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl moiety contributes to the molecule's unique chemical properties and biological interactions. This moiety has been studied for its potential role in modulating various biological pathways, including those relevant to neurological disorders and inflammatory conditions. The presence of the acetamide group further enhances the compound's pharmacological profile by providing a site for hydrogen bonding and interaction with biological targets.

The 4-chlorophenoxy substituent at the other end of the molecule adds another layer of complexity. Chlorophenyl derivatives are well-known for their role in pharmaceuticals due to their ability to influence enzyme activity and receptor binding. The chlorine atom introduces a polarized carbon center that can engage in dipole interactions with biological targets, potentially enhancing binding affinity and selectivity. This feature makes the compound a promising candidate for further development in drug discovery.

Recent research has highlighted the importance of fused heterocyclic systems in medicinal chemistry. These structures often exhibit enhanced bioavailability and metabolic stability compared to simpler aromatic compounds. The benzoxazepine scaffold, in particular, has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated that modifications within this scaffold can lead to significant changes in biological activity, making it a versatile platform for drug design.

In terms of mechanism of action, preliminary studies suggest that 2-(4-chlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide may interact with specific enzymes or receptors involved in cellular signaling pathways. The precise target(s) remain an area of active investigation but early data indicate potential interactions with proteins implicated in inflammation and neuroprotection. These interactions could be harnessed to develop novel therapeutic strategies for conditions such as Alzheimer's disease or chronic inflammation.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient preparation of such molecules using techniques like transition metal catalysis or microwave-assisted synthesis. These methods not only improve efficiency but also reduce waste generation—a critical consideration in modern pharmaceutical development.

From a regulatory perspective,CAS no. 921541-67-5 provides a unique identifier for this compound ensuring accurate tracking throughout its lifecycle from laboratory research to potential commercialization. This standardization is crucial for compliance with international chemical safety regulations which mandate precise identification and handling protocols.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals where similar structural motifs have shown promise as bioactive agents. While further research is needed to fully elucidate its properties,2-(4-chlorophenoxy)-N-(3,3,5-trimethyl4)-oxo2,3,4,5tetrahydro1,5benzoxazepin7 -yl)acetamide represents an exciting example of how structural complexity can lead to novel biological activity worthy exploration by researchers worldwide.